Cas no 112523-78-1 (6-n-[(4-fluorophenyl)methyl]pyridine-2,3,6-triamine)

6-n-[(4-fluorophenyl)methyl]pyridine-2,3,6-triamine structure
112523-78-1 structure
Product Name:6-n-[(4-fluorophenyl)methyl]pyridine-2,3,6-triamine
CAS No:112523-78-1
MF:C12H13FN4
MW:232.256825208664
CID:1200441
PubChem ID:10868158
Update Time:2025-04-20

6-n-[(4-fluorophenyl)methyl]pyridine-2,3,6-triamine Chemical and Physical Properties

Names and Identifiers

    • 6-n-[(4-fluorophenyl)methyl]pyridine-2,3,6-triamine
    • N6-(4-FLUORO-BENZYL)-PYRIDINE-2,3
    • N*6*-(4-FLUORO-BENZYL)-PYRIDINE-2,3,6-TRIAMINE
    • ZLHRVQMESYQDOQ-UHFFFAOYSA-N
    • DTXSID30446492
    • 112523-78-1
    • SCHEMBL317275
    • N~6~-[(4-Fluorophenyl)methyl]pyridine-2,3,6-triamine
    • 2,3-diamino-6-(4-fluorobenzyl-amino)pyridine
    • AKOS017553091
    • Inchi: 1S/C12H13FN4/c13-9-3-1-8(2-4-9)7-16-11-6-5-10(14)12(15)17-11/h1-6H,7,14H2,(H3,15,16,17)
    • InChI Key: ZLHRVQMESYQDOQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNC1C=CC(=C(N)N=1)N

Computed Properties

  • Exact Mass: 232.11242459g/mol
  • Monoisotopic Mass: 232.11242459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77Ų
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